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Compound Name:
TETRA-O-CRESOL

ORTHOSILICATE

Cat. No.: B091441 Get Quote

In-Depth Technical Guide: Tetra-o-cresol
Orthosilicate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetra-o-cresol orthosilicate, a member of the tetra(aryloxy)silane family, is an organosilicon

compound characterized by a central silicon atom bonded to four ortho-cresol groups through

oxygen bridges. This structure imparts notable properties, particularly high thermal stability,

which distinguishes it from its more common alkyl-substituted counterparts like tetraethyl

orthosilicate (TEOS). While not as extensively studied as TEOS, its unique characteristics offer

potential in specialized material science applications. This guide provides a comprehensive

overview of its nomenclature, chemical properties, synthesis, and potential areas of application

relevant to researchers in advanced materials and drug development.

Nomenclature and Identification
Correctly identifying and naming chemical compounds is critical for research and regulatory

purposes. The nomenclature and identifiers for tetra-o-cresol orthosilicate are summarized

below.
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Identifier Value

CAS Number 16714-40-2

IUPAC Name tetrakis(2-methylphenoxy)silane

Molecular Formula C₂₈H₂₈O₄Si

Molecular Weight 456.6 g/mol

InChI Key TWMWZRUDJDOLDG-UHFFFAOYSA-N

Physicochemical Properties
Detailed quantitative physical property data for tetra-o-cresol orthosilicate is not widely

available in public literature. However, qualitative descriptions and comparisons to related

compounds provide valuable insights.

Property Description

Thermal Stability

Exhibits excellent thermal stability, significantly

higher than tetraalkyl orthosilicates. This is

attributed to the stability of the aromatic ring

structure.

Physical State
Exists as a liquid over a wide temperature

range.

Hydrolytic Stability

The bulky ortho-cresol groups provide steric

hindrance around the central silicon atom, which

can slow down the rate of hydrolysis compared

to less hindered alkyl orthosilicates.

For comparison, the properties of the related, well-characterized alkyl orthosilicates,

Tetramethyl Orthosilicate (TMOS) and Tetraethyl Orthosilicate (TEOS), are provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b091441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Tetramethyl Orthosilicate
(TMOS)

Tetraethyl Orthosilicate
(TEOS)

CAS Number 681-84-5 78-10-4

Molecular Weight 152.22 g/mol 208.33 g/mol

Boiling Point 121-122 °C 168 °C

Density 1.023 g/mL at 25 °C 0.933 g/mL at 20 °C

Vapor Pressure 13 hPa at 20 °C <1 mmHg at 20 °C

Synthesis of Tetra-o-cresol Orthosilicate
The primary method for synthesizing tetra-o-cresol orthosilicate is the phenolysis of a silicon

halide, most commonly silicon tetrachloride (SiCl₄), with ortho-cresol.

Reaction Mechanism
The synthesis proceeds via a nucleophilic substitution reaction. The oxygen atom of the

hydroxyl group in o-cresol acts as a nucleophile, attacking the electrophilic silicon atom of

silicon tetrachloride. This results in the displacement of a chloride ion and the formation of a Si-

O-Ar bond. The reaction continues in a stepwise manner until all four chlorine atoms have been

substituted by o-cresol groups. The overall reaction is as follows:

SiCl₄ + 4 CH₃C₆H₄OH → Si(OC₆H₄CH₃)₄ + 4 HCl

A crucial aspect of this synthesis is the management of the hydrogen chloride (HCl) gas

produced as a byproduct.

Figure 1: Synthesis pathway of Tetra-o-cresol Orthosilicate.

Generalized Experimental Protocol
While a specific, detailed protocol for the synthesis of tetra-o-cresol orthosilicate is not

readily available in the literature, a generalized procedure based on the known reaction of

silicon tetrachloride with phenols can be outlined as follows. Note: This procedure should be

performed by qualified personnel in a well-ventilated fume hood with appropriate personal

protective equipment.
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Materials:

Silicon tetrachloride (SiCl₄)

Ortho-cresol (o-cresol)

Anhydrous non-polar solvent (e.g., toluene or xylene)

Inert gas (e.g., nitrogen or argon)

Procedure:

Reaction Setup: A multi-necked round-bottom flask is equipped with a magnetic stirrer, a

dropping funnel, a condenser, and an inlet for inert gas. The system is purged with the inert

gas to ensure anhydrous conditions.

Reagent Preparation: A solution of o-cresol in the anhydrous solvent is prepared. A molar

ratio of at least 4:1 of o-cresol to silicon tetrachloride is recommended to favor the formation

of the fully substituted product.

Reaction: The solution of o-cresol is charged into the reaction flask. Silicon tetrachloride is

added dropwise from the dropping funnel to the stirred solution at a controlled temperature.

The reaction is exothermic, so cooling may be necessary.

HCl Removal: The reaction generates HCl gas, which can be vented through a scrubber

containing a basic solution (e.g., sodium hydroxide).

Reaction Completion and Workup: After the addition of SiCl₄ is complete, the reaction

mixture is typically heated to reflux for a period to ensure the reaction goes to completion.

The reaction progress can be monitored using appropriate analytical techniques (e.g., GC-

MS or NMR).

Purification: The resulting solution is cooled, and any precipitated salts (if a base was used to

scavenge HCl) are removed by filtration. The solvent is then removed under reduced

pressure. The crude product can be further purified by vacuum distillation.

Hydrolysis
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Similar to other alkoxysilanes, tetra-o-cresol orthosilicate can undergo hydrolysis, although at

a slower rate due to steric hindrance. The hydrolysis process involves the cleavage of the Si-O-

Ar bonds by water, leading to the formation of silanols (Si-OH) and the release of o-cresol.

These silanol intermediates are reactive and can undergo condensation reactions to form

siloxane (Si-O-Si) bridges, ultimately leading to the formation of a silica-based network.

The general steps for acid-catalyzed hydrolysis are:

Protonation: An oxygen atom on an aryloxy ligand is protonated.

Nucleophilic Attack: A water molecule attacks the silicon center.

Leaving Group Departure: The protonated leaving group (o-cresol) is displaced, forming a

silanol group.

Figure 2: General mechanism for hydrolysis and condensation.

Applications and Relevance to Drug Development
Direct applications of tetra-o-cresol orthosilicate in drug development are not documented in

the current literature. However, the broader class of orthosilicates, particularly TEOS, has

established uses that may be of interest to researchers in this field. These applications

primarily leverage their ability to form silica networks through sol-gel processes.

Precursor for Silica-Based Materials: Aryloxy-substituted silanes are used as precursors for

silicon dioxide films and as crosslinking agents in the production of silicone polymers. These

materials can be engineered for high thermal stability.

Potential in Drug Delivery Systems: TEOS is used to prepare silica xerogels and hydrogels

which can act as drug carriers. These silica-based materials can be formulated to control the

release of incorporated drugs. While tetra-o-cresol orthosilicate is not directly used, its

different hydrolysis kinetics and the properties of the resulting matrix could offer an

alternative approach for specialized drug delivery systems where, for instance, a different

release profile or material property is desired.

High-Performance Polymers and Coatings: The high thermal stability of aryloxy-substituted

silanes makes them suitable for creating high-performance polymers and coatings. In the

context of biomedical devices or implants, such stable and inert coatings could be of interest.
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While tetra-o-cresol orthosilicate itself has not been explored in these areas, its properties

suggest it could be a candidate for creating novel silica-based materials with enhanced thermal

and chemical stability for advanced applications. Further research would be needed to evaluate

its biocompatibility and suitability for pharmaceutical or biomedical applications.

Conclusion
Tetra-o-cresol orthosilicate is a specialty organosilicon compound with the CAS number

16714-40-2 and the IUPAC name tetrakis(2-methylphenoxy)silane. Its key distinguishing

feature is its high thermal stability, a direct result of the four o-cresol groups attached to the

central silicon atom. While it is not as commonly used as its alkyl counterparts, it holds potential

for applications in materials science where high performance and thermal resistance are

required. For the drug development community, while direct applications are yet to be

discovered, it represents a potential precursor for novel silica-based materials with unique

properties that could be explored for advanced drug delivery systems or biomedical coatings.

Further research into its synthesis, purification, and biocompatibility is warranted to unlock its

full potential.

To cite this document: BenchChem. [Tetra-o-cresol orthosilicate CAS number and
nomenclature.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091441#tetra-o-cresol-orthosilicate-cas-number-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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